Cas no 1807017-41-9 (Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate)

• Product Name: Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate
• CAS No: 1807017-41-9
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 4954803
• Update Time: 2025-11-01

Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate

• Inchi： 1S/C10H9N3O4/c1-17-10(14)6-2-7(4-11)8(5-12)9(3-6)13(15)16/h2-3H,5,12H2,1H3
• InChI Key： MEYZGWYKPDKJAX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C(CN)=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 0.2
• Topological Polar Surface Area: 122

Additional information on Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate

Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate (CAS No. 1807017-41-9): A Comprehensive Overview

Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate (CAS No. 1807017-41-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in various scientific applications, particularly in the development of novel therapeutic agents and biochemical studies. The detailed exploration of its properties, synthesis methods, and emerging applications provides a deeper understanding of its potential contributions to modern chemistry and medicine.

The molecular structure of Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate consists of a benzoate core substituted with an amino methyl group at the 4-position, a cyano group at the 3-position, and a nitro group at the 5-position. This arrangement imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry. The presence of multiple functional groups allows for diverse modifications, enabling researchers to tailor its properties for specific applications.

In recent years, the interest in Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate has surged due to its potential in drug discovery. The compound's ability to act as a precursor for more complex molecules has been leveraged in the synthesis of bioactive scaffolds. For instance, researchers have utilized this compound to develop novel inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation. The nitro and cyano groups, in particular, have been identified as key pharmacophores that can enhance binding affinity and metabolic stability.

One of the most compelling aspects of Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate is its role in medicinal chemistry. Its structural features make it an ideal candidate for further derivatization, allowing scientists to explore new therapeutic avenues. Recent studies have demonstrated its utility in designing molecules with anti-inflammatory and anti-proliferative properties. The compound's versatility has also been highlighted in the development of probes for biochemical assays, aiding in the understanding of cellular mechanisms.

The synthesis of Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the nitration of benzoic acid derivatives followed by functional group transformations to introduce the amino methyl and cyano groups. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods underscore the compound's significance in synthetic organic chemistry.

The chemical properties of Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate have been extensively studied to optimize its applications. Its solubility profile, stability under various conditions, and reactivity towards different catalysts have been thoroughly characterized. These findings are crucial for formulating effective synthetic strategies and ensuring its compatibility with biological systems. Additionally, computational studies have been conducted to predict its behavior in different environments, providing insights into potential interactions with biological targets.

In the realm of pharmaceutical research, Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate has been investigated for its potential as a lead compound in drug development. Its structural motifs have inspired the design of molecules with enhanced pharmacological properties. For example, derivatives of this compound have shown promise in preclinical trials as inhibitors of kinases and other enzymes implicated in cancer progression. The nitro group's ability to participate in hydrogen bonding and hydrophobic interactions has been particularly advantageous in improving drug-receptor binding.

The environmental impact of synthesizing and using Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate is also a consideration in modern research practices. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader sustainability goals within the chemical industry, ensuring that compounds like this are produced responsibly while maintaining high efficacy.

The future prospects for Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate are promising, with ongoing research exploring new applications and refining synthetic methodologies. As our understanding of biochemical pathways continues to expand, this compound is likely to play an even greater role in drug discovery and development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully harness its potential.

In conclusion, Methyl 4-aminomethyl-3-cyano-5-nitrobenzoate (CAS No. 1807017-41-9) is a multifaceted compound with significant implications for pharmaceutical research and chemical synthesis. Its unique structural features and functional groups make it a valuable tool for developing novel therapeutic agents and biochemical probes. As research progresses, this compound is expected to continue contributing to advancements in medicine and science.